![molecular formula C19H25N3O4 B4539711 1-acetyl-8-tert-butyl-3-(4-nitrophenyl)-4-oxa-1,2-diazaspiro[4.5]dec-2-ene](/img/structure/B4539711.png)
1-acetyl-8-tert-butyl-3-(4-nitrophenyl)-4-oxa-1,2-diazaspiro[4.5]dec-2-ene
Description
Synthesis Analysis
The compound under discussion shares structural similarities with spirocyclic compounds that have been synthesized through various methods. For instance, the stereoselective synthesis of diazaspiro[4.5]decane derivatives from chiral N-tert-butanesulfinyl imines and ethyl 4-nitrobutanoate showcases a method to produce structurally related compounds with significant stereoselectivity (Hernández-Ibáñez et al., 2020). Similarly, a simple one-pot synthesis of N-substituted 4-methyl-1-oxa-8-azaspiro[4.5]deca-3-en-3-carboxylic acids provides insights into the formation of related spirocyclic compounds (Yu. et al., 2015).
Molecular Structure Analysis
NMR spectroscopy has been instrumental in determining the absolute configurations of structurally similar compounds, such as 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one, illustrating the applicability of spectroscopic techniques in elucidating the molecular structure of spiro and diazaspiro compounds (Jakubowska et al., 2013).
Chemical Reactions and Properties
The reactivity of related spirocyclic compounds under various conditions has been explored, highlighting the influence of base and acyl chloride on the regioselectivity of acylation reactions (Koszytkowska-Stawińska et al., 2004). Such studies provide valuable information on the chemical behavior of spirocyclic compounds.
Physical Properties Analysis
The physical properties of spirocyclic and diazaspiro compounds, including solubility, melting points, and crystalline structure, are crucial for understanding their application potential. The synthesis and crystal structure of related compounds, such as 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, offer insights into the physical characteristics of these molecules (Wang et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity under different conditions and potential for forming various derivatives, are integral to understanding the utility of spirocyclic and diazaspiro compounds. Research into the reaction pathways of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal reveals complex reaction mechanisms that can lead to a variety of products (Moskalenko & Boev, 2012).
properties
IUPAC Name |
1-[8-tert-butyl-2-(4-nitrophenyl)-1-oxa-3,4-diazaspiro[4.5]dec-2-en-4-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4/c1-13(23)21-19(11-9-15(10-12-19)18(2,3)4)26-17(20-21)14-5-7-16(8-6-14)22(24)25/h5-8,15H,9-12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHPVVFVHOSLVAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2(CCC(CC2)C(C)(C)C)OC(=N1)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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